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Genipin 1-gentiobioside Genipin 1-gentiobioside Genipin 1-beta-gentiobioside is a terpene glycoside.
Brand Name: Vulcanchem
CAS No.: 29307-60-6
VCID: VC0150164
InChI: InChI=1S/C23H34O15/c1-33-20(32)10-6-34-21(13-8(4-24)2-3-9(10)13)38-23-19(31)17(29)15(27)12(37-23)7-35-22-18(30)16(28)14(26)11(5-25)36-22/h2,6,9,11-19,21-31H,3-5,7H2,1H3/t9-,11-,12-,13-,14-,15-,16+,17+,18-,19-,21+,22-,23+/m1/s1
SMILES: COC(=O)C1=COC(C2C1CC=C2CO)OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Molecular Formula: C23H34O15
Molecular Weight: 550.5 g/mol

Genipin 1-gentiobioside

CAS No.: 29307-60-6

Reference Standards

VCID: VC0150164

Molecular Formula: C23H34O15

Molecular Weight: 550.5 g/mol

Genipin 1-gentiobioside - 29307-60-6

CAS No. 29307-60-6
Product Name Genipin 1-gentiobioside
Molecular Formula C23H34O15
Molecular Weight 550.5 g/mol
IUPAC Name methyl (1S,4aS,7aS)-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
Standard InChI InChI=1S/C23H34O15/c1-33-20(32)10-6-34-21(13-8(4-24)2-3-9(10)13)38-23-19(31)17(29)15(27)12(37-23)7-35-22-18(30)16(28)14(26)11(5-25)36-22/h2,6,9,11-19,21-31H,3-5,7H2,1H3/t9-,11-,12-,13-,14-,15-,16+,17+,18-,19-,21+,22-,23+/m1/s1
Standard InChIKey FYZYXYLPBWLLGI-AUOPOVQUSA-N
Isomeric SMILES COC(=O)C1=CO[C@H]([C@H]2[C@@H]1CC=C2CO)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O
SMILES COC(=O)C1=COC(C2C1CC=C2CO)OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Canonical SMILES COC(=O)C1=COC(C2C1CC=C2CO)OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Description Genipin 1-beta-gentiobioside is a terpene glycoside.
Synonyms genipin 1-beta-gentiobioside
genipin 1-gentiobioside
PubChem Compound 3082301
Last Modified Nov 11 2021
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